Cas no 1267274-65-6 (2-(4-methoxy-3-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(4-methoxy-3-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1267274-65-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5797344
• PubChem ID: 21190472
• Update Time: 2025-06-29

2-(4-methoxy-3-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-3-methylphenyl)cyclopropane-1-carboxylic acid
• 1267274-65-6
• SCHEMBL10254282
• AKOS011412262
• EN300-1827874
• trans-2-(4-methoxy-3-methylphenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H14O3/c1-7-5-8(3-4-11(7)15-2)9-6-10(9)12(13)14/h3-5,9-10H,6H2,1-2H3,(H,13,14)
• InChI Key： LQTUDEFOTFQIHK-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC(=C(C)C=1)OC)=O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(4-methoxy-3-methylphenyl)cyclopropane-1-carboxylic acid

2-(4-Methoxy-3-Methylphenyl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 2-(4-methoxy-3-methylphenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 1267274-65-6, is a chemically synthesized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their stability and reactivity due to the strained cyclopropane ring. The presence of the methoxy and methyl substituents on the phenyl ring further enhances its chemical properties, making it a subject of interest in both academic and industrial research.

The molecular structure of 2-(4-methoxy-3-methylphenyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring fused with a carboxylic acid group at position 1 and a substituted phenyl group at position 2. The phenyl group is substituted with a methoxy group at position 4 and a methyl group at position 3, which contributes to its aromatic stability and electronic properties. This unique combination of functional groups makes the compound versatile in terms of reactivity and potential applications.

Recent studies have highlighted the potential of cyclopropane carboxylic acids in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The strained cyclopropane ring is known to exhibit significant biological activity due to its ability to interact with various protein targets. Additionally, the methoxy and methyl substituents on the phenyl ring enhance the compound's solubility and bioavailability, making it a promising candidate for pharmacological applications.

In terms of synthesis, 2-(4-methoxy-3-methylphenyl)cyclopropane-1-carboxylic acid can be prepared through various routes, including Friedel-Crafts alkylation and subsequent oxidation or hydrolysis steps. The synthesis involves careful control of reaction conditions to ensure high yield and purity. Researchers have also explored green chemistry approaches to synthesize this compound, focusing on reducing environmental impact while maintaining efficiency.

The compound has shown potential in material science as well. Its unique structure allows for the formation of stable polymers and coatings with enhanced mechanical properties. Recent advancements in polymer chemistry have demonstrated that incorporating cyclopropane carboxylic acids into polymer networks can significantly improve their thermal stability and mechanical strength.

In conclusion, 2-(4-methoxy-3-methylphenyl)cyclopropane-1-carboxylic acid is a multifaceted compound with promising applications across various domains. Its chemical structure, synthesis methods, and biological activities make it a valuable subject for ongoing research. As new studies emerge, this compound is expected to play an increasingly important role in drug development, material science, and other related fields.